Cas no 629670-61-7 (1,3-Benzenedicarbothioamide, compd. with phenoxide (1:1))

• Product Name: 1,3-Benzenedicarbothioamide, compd. with phenoxide (1:1)
• CAS No: 629670-61-7
• MF: C₁₄H₁₃N₂OS₂
• MW: 289.395820379257
• CID: 1643854
• Update Time: 2024-09-12

1,3-Benzenedicarbothioamide, compd. with phenoxide (1:1) Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarbothioamide, compd. with phenoxide (1:1)
• 1,3-Benzenedicarbothioamide, compd. with phenol (1:1)

• Inchi： 1S/C8H8N2S2.C6H6O/c9-7(11)5-2-1-3-6(4-5)8(10)12;7-6-4-2-1-3-5-6/h1-4H,(H2,9,11)(H2,10,12);1-5,7H/p-1
• InChI Key： TWDQCNYABGMGJY-UHFFFAOYSA-M
• SMILES： C(C1C=CC=C(C(=S)N)C=1)(=S)N.[O-]C1C=CC=CC=1

Computed Properties

• Exact Mass: 289.04709

Experimental Properties

• PSA: 75.1